Retinoic Acid Receptor-Related Orphan Receptor Gamma (RORC)

Target Description

RORC, also known as RORgamma or RORyt, is a nuclear receptor transcription factor critical for T-helper 17 (Th17) cell differentiation and function. It plays a pivotal role in immune regulation, particularly in inflammatory and autoimmune diseases such as psoriasis, rheumatoid arthritis, and inflammatory bowel disease. RORC modulates the expression of key cytokines like IL-17, IL-21, and IL-22. Its involvement in both immune homeostasis and pathology makes it a significant therapeutic target for immunomodulatory drug development.